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Compound of Interest

Compound Name: Orange 5

Cat. No.: B1170525 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Orange 5, specifically addressing Pigment Orange 5 (CAS No: 3468-63-1). Researchers,

scientists, and drug development professionals should adhere to these procedural guidelines to

ensure safe handling and compliance with environmental regulations.

Immediate Safety and Handling
Before beginning any disposal procedure, it is critical to be aware of the hazards associated

with Pigment Orange 5. This substance is suspected of causing genetic defects and cancer

and may cause an allergic skin reaction.[1]

Personal Protective Equipment (PPE):

Gloves: Wear suitable chemical-impermeable gloves.[1]

Eye Protection: Use safety glasses with side shields or goggles.[2]

Respiratory Protection: In case of dust formation, use a filtering mask (P-type).[2]

Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[1][3]

Quantitative Hazard and Toxicity Data
The following table summarizes key quantitative data for Pigment Orange 5 to inform risk

assessment during handling and disposal.
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Data Point Value Species
Exposure
Route

Source

Oral LD50
> 15,000 mg/kg

bw
Rat Oral [1]

Dermal LD50
> 2,000 mg/kg

bw
Rat Dermal [1]

Aquatic Toxicity

(Fish)

LC50 > 400 mg/L

(48h)
Oryzias latipes - [1]

Aquatic Toxicity

(Daphnia)

EC50 > 100

mg/L (48h)
Daphnia magna - [1]

Melting Point 306°C - - [1][3]

Step-by-Step Disposal Protocol
The primary method for the disposal of Pigment Orange 5 is through a licensed chemical

waste disposal service.[1] Do not dispose of this chemical in regular trash or down the sewer

system.[4]

Experimental Protocol for Waste Collection and Storage:

Waste Identification and Segregation:

Clearly label all waste containers with "Hazardous Waste" and "Pigment Orange 5".

Segregate Pigment Orange 5 waste from other chemical waste streams to avoid

incompatible mixtures.[4] Keep it separate from strong acids, bases, and oxidizing agents.

[3]

Container Requirements:

Use containers that are chemically compatible with Pigment Orange 5.[4][5]

Ensure containers are in good condition, free from leaks or damage, and have secure,

leak-proof closures.[4]
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Keep containers tightly closed in a dry, cool, and well-ventilated area.[1][6]

On-site Accumulation:

Accumulate waste at or near the point of generation, under the control of laboratory

personnel.[4]

Adhere to your institution's and local regulations regarding the maximum volume of

hazardous waste allowed in a satellite accumulation area (typically up to 55 gallons).[7]

Hazardous waste must be removed from the laboratory every twelve months under EPA

Subpart K regulations for academic laboratories.[7]

Spill Management:

In case of a spill, avoid dust formation.[1][2]

Evacuate personnel from the immediate area.

Collect the spilled material using spark-proof tools and place it into a suitable, closed

container for disposal.[1]

Prevent the spill from entering drains or waterways.[1][2]

Final Disposal:

Arrange for the collection of the hazardous waste by a licensed chemical destruction plant.

[1]

Approved disposal methods include controlled incineration with flue gas scrubbing.[1]

Ensure all disposal activities comply with the Resource Conservation and Recovery Act

(RCRA) and any applicable state and local regulations.[4][8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Pigment Orange 5.
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Caption: Workflow for the safe disposal of Orange 5 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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